(4S)-2alpha,3beta-Dihydroxy-D

• IUPAC Name: 9,10-dihydroxy-3a,5a,8,11a,13a-pentamethyl-3-propan-2-yl-1,2,3,4,5,5b,6,7,7a,9,10,11,13,13b-tetradecahydrocyclopenta[a]chrysene-8-carboxylic acid
• InChI: InChI=1S/C30H48O4/c1-17(2)18-8-10-22-26(18,3)14-15-28(5)20-9-11-23-27(4,19(20)12-13-29(22,28)6)16-21(31)24(32)30(23,7)25(33)34/h12,17-18,20-24,31-32H,8-11,13-16H2,1-7H3,(H,33,34)
• InChI Key: CDJHWSUBFSVZDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC2C1(CCC3(C2(CC=C4C3CCC5C4(CC(C(C5(C)C(=O)O)O)O)C)C)C)C
• Molecular Formula: C30H48O4
• Molecular Weight: 472.7 g/mol

Description

(4S)-2alpha,3beta-Dihydroxy-D is a chiral compound with significant importance in various scientific fields. This compound is characterized by its specific stereochemistry, which plays a crucial role in its chemical behavior and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4S)-2alpha,3beta-Dihydroxy-D typically involves chiral separation techniques to obtain the desired enantiomer. One common method is the use of preparative-scale chromatography, which allows for the separation of enantiomers based on their different interactions with the stationary phase . Another approach is enantioselective liquid-liquid extraction, which utilizes the differential solubility of enantiomers in two immiscible liquids .

Industrial Production Methods

Industrial production of this compound often involves crystallization-based methods for chiral separation. This process includes the coupling of racemization and crystallization to enhance the yield of the desired enantiomer . Additionally, membrane resolution methods are employed to achieve high purity and efficiency in large-scale production .

Chemical Reactions Analysis

Types of Reactions

(4S)-2alpha,3beta-Dihydroxy-D undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are influenced by the compound’s stereochemistry and the presence of hydroxyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used to oxidize this compound, leading to the formation of corresponding ketones or aldehydes.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are employed to reduce this compound to its corresponding alcohols.

Substitution: Nucleophilic substitution reactions can be carried out using reagents such as sodium hydroxide or potassium cyanide, resulting in the formation of various substituted derivatives.

Major Products Formed

The major products formed from these reactions include ketones, aldehydes, alcohols, and substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

(4S)-2alpha,3beta-Dihydroxy-D has a wide range of applications in scientific research:

Chemistry: It is used as a chiral building block in the synthesis of complex molecules and as a reference standard in chiral chromatography.

Biology: The compound is studied for its role in various biological processes, including enzyme interactions and metabolic pathways.

Medicine: This compound is investigated for its potential therapeutic effects, particularly in the treatment of cardiovascular and renal disorders.

Industry: It is utilized in the production of pharmaceuticals and fine chemicals, where its chiral properties are essential for the desired biological activity.

Mechanism of Action

The mechanism of action of (4S)-2alpha,3beta-Dihydroxy-D involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to enzymes or receptors, leading to changes in their activity. For example, it may act as an agonist or antagonist, modulating the activity of the target protein and influencing downstream signaling pathways .

Comparison with Similar Compounds

Similar Compounds

• (4R)-2alpha,3beta-Dihydroxy-D
• (4S)-4-(4-cyano-2-methoxyphenyl)-5-ethoxy-2,8-dimethyl-1,4-dihydro-1,6-naphthyridine-3-carboxamide

Uniqueness

(4S)-2alpha,3beta-Dihydroxy-D is unique due to its specific stereochemistry, which significantly influences its chemical reactivity and biological activity. Compared to its enantiomer (4R)-2alpha,3beta-Dihydroxy-D, the (4S) configuration may exhibit different pharmacological properties and interactions with biological targets.